Cas no 126294-30-2 (Sagandipine)

• Product Name: Sagandipine
• CAS No: 126294-30-2
• MF: C₂₇H₃₁FN₂O₅
• MW: 482.543851137161
• CID: 198354
• PubChem ID: 3058740
• Update Time: 2025-10-29

Sagandipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-(2-fluorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-methyl5-[[5-(1-piperidinylmethyl)-2-furanyl]methyl] ester
• 3,5-Pyridinedicarboxylicacid, 4-(2-fluorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-methyl5-[[5-(1-piperidinylmethyl)-2-furanyl]met
• 3-O-methyl 5-O-[[5-(piperidin-1-ylmethyl)furan-2-yl]methyl] 4-(2-fluorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Methyl (5-piperidinomethyl)furfuryl 4-(o-fluorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• Sagandipine
• Sagandipine [INN]
• UNII-20O65J0B72
• Methyl (5-piperidinomethyl)furfuryl 4-(o-fluorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate.
• CHEMBL2107491
• DTXSID50925496
• 20O65J0B72
• NS00123641
• 126294-30-2
• Methyl {5-[(piperidin-1-yl)methyl]furan-2-yl}methyl 4-(2-fluorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Q27253477
• SCHEMBL1231381

• Inchi： 1S/C27H31FN2O5/c1-17-23(26(31)33-3)25(21-9-5-6-10-22(21)28)24(18(2)29-17)27(32)34-16-20-12-11-19(35-20)15-30-13-7-4-8-14-30/h5-6,9-12,25,29H,4,7-8,13-16H2,1-3H3
• InChI Key： BFLVNSZFGLVPLU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=O)OC)=C(C)NC(C)=C1C(=O)OCC1=CC=C(CN2CCCCC2)O1

Computed Properties

• Exact Mass: 482.22200
• Monoisotopic Mass: 482.22170026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 567.5±50.0 °C at 760 mmHg
• Flash Point: 297.0±30.1 °C
• PSA: 81.01000
• LogP: 4.82250
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Sagandipine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on Sagandipine

Exploring Sagandipine (CAS No. 126294-30-2): A Comprehensive Guide to Its Properties and Applications

Sagandipine (CAS No. 126294-30-2) is a specialized chemical compound that has garnered attention in pharmaceutical research and development. Known for its potential therapeutic properties, this compound is often studied for its role in modulating calcium channels, which makes it a subject of interest in cardiovascular and neurological research. The unique molecular structure of Sagandipine allows it to interact with specific biological pathways, offering promising avenues for drug development.

The chemical properties of Sagandipine (CAS No. 126294-30-2) include its stability under controlled conditions and its solubility in organic solvents. Researchers often highlight its high purity and consistency, which are critical for laboratory and industrial applications. The compound's molecular weight and structural formula are key factors in its reactivity, making it a valuable tool in synthetic chemistry and pharmacology.

One of the most searched questions about Sagandipine is its potential applications in modern medicine. Recent studies suggest that Sagandipine may play a role in managing conditions related to calcium channel dysfunction. This aligns with the growing interest in precision medicine and targeted therapies, which are hot topics in the pharmaceutical industry. The compound's ability to selectively bind to calcium channels could pave the way for new treatments for hypertension and other cardiovascular disorders.

In addition to its medical applications, Sagandipine (CAS No. 126294-30-2) is also explored in biochemical research. Its interactions with cellular mechanisms are of particular interest to scientists studying signal transduction and cell membrane dynamics. The compound's versatility makes it a valuable asset in both academic and industrial research settings.

The market for Sagandipine is evolving, with increasing demand from pharmaceutical companies and research institutions. As the focus on personalized medicine grows, compounds like Sagandipine are likely to gain more attention. Suppliers and manufacturers are investing in advanced synthesis techniques to meet the rising demand for high-quality Sagandipine, ensuring its availability for future research and development.

Another trending topic related to Sagandipine is its potential role in neurodegenerative diseases. Researchers are investigating whether the compound's calcium channel modulation properties could benefit patients with conditions like Alzheimer's or Parkinson's disease. This aligns with the broader scientific community's focus on finding novel treatments for neurodegenerative disorders, a highly searched topic in medical and scientific circles.

Safety and handling of Sagandipine (CAS No. 126294-30-2) are also important considerations. While the compound is not classified as hazardous under standard conditions, proper laboratory protocols should always be followed to ensure safe usage. Researchers and manufacturers emphasize the importance of using appropriate protective equipment and adhering to safety guidelines when working with Sagandipine.

In conclusion, Sagandipine (CAS No. 126294-30-2) is a compound with significant potential in both pharmaceutical and biochemical research. Its unique properties and applications make it a subject of ongoing study and interest. As the scientific community continues to explore its capabilities, Sagandipine may emerge as a key player in the development of new therapeutic solutions, particularly in the fields of cardiovascular and neurological health.